Cas no 2411252-17-8 (N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)methylbut-2-ynamide)

• Product Name: N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)methylbut-2-ynamide
• CAS No: 2411252-17-8
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 5453369
• PubChem ID: 146083663
• Update Time: 2025-11-07

N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)methylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-[(1,2,3,4-Tetrahydro-1-oxo-7-isoquinolinyl)methyl]-2-butynamide
• N-[(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)methyl]but-2-ynamide
• 2411252-17-8
• N-[(1-Oxo-3,4-dihydro-2H-isoquinolin-7-yl)methyl]but-2-ynamide
• Z2014155659
• EN300-26583934
• N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)methylbut-2-ynamide

• Inchi： 1S/C14H14N2O2/c1-2-3-13(17)16-9-10-4-5-11-6-7-15-14(18)12(11)8-10/h4-5,8H,6-7,9H2,1H3,(H,15,18)(H,16,17)
• InChI Key： SSIIRQSQMSSBNE-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(CNC(C#CC)=O)C=CC=2CCN1

Computed Properties

• Exact Mass: 242.105527694g/mol
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.209±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.89±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)methylbut-2-ynamide

Comprehensive Overview of N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)methylbut-2-ynamide (CAS No. 2411252-17-8)

In the realm of organic chemistry and pharmaceutical research, N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)methylbut-2-ynamide (CAS No. 2411252-17-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its tetrahydroisoquinoline core and but-2-ynamide moiety, represents a promising scaffold for drug discovery and biochemical studies. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of neurodegenerative diseases and inflammatory disorders, which are among the most searched topics in medical science today.

The molecular structure of N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)methylbut-2-ynamide features a 1-oxo-tetrahydroisoquinoline group, a motif frequently found in bioactive molecules. This structural element is known to interact with various enzymatic targets, making it a subject of interest for structure-activity relationship (SAR) studies. The compound’s CAS No. 2411252-17-8 is often queried in academic databases, reflecting its relevance in medicinal chemistry and drug design. Recent trends in AI-driven drug discovery have further highlighted the importance of such compounds, as machine learning models increasingly rely on well-annotated chemical libraries for predictive analysis.

One of the key reasons for the growing interest in N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)methylbut-2-ynamide is its potential as a small-molecule modulator. With the rise of personalized medicine and targeted therapies, researchers are keen to identify compounds that can selectively influence specific biological pathways. The but-2-ynamide side chain in this molecule offers a versatile handle for further chemical modifications, enabling the development of derivatives with optimized pharmacokinetic properties. This adaptability aligns with current industry demands for highly tunable drug candidates, a topic frequently discussed in pharmaceutical forums and research publications.

From a synthetic perspective, the preparation of N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)methylbut-2-ynamide involves multi-step organic transformations, often leveraging catalytic methodologies to achieve high yields and purity. The compound’s CAS No. 2411252-17-8 serves as a critical identifier in chemical inventories, ensuring accurate referencing in patent applications and regulatory submissions. As sustainability becomes a focal point in chemical synthesis, researchers are also exploring green chemistry approaches to produce such molecules, addressing the environmental concerns frequently raised in scientific communities and public discourse.

In conclusion, N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)methylbut-2-ynamide (CAS No. 2411252-17-8) stands as a compelling example of how innovative chemical entities can drive advancements in life sciences. Its structural complexity and functional versatility make it a valuable subject for ongoing research, particularly in areas like drug development and biochemical probing. As the scientific community continues to unravel its full potential, this compound is poised to remain a topic of interest in both academic and industrial settings.